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Compound of Interest

Compound Name: 1,1,1,3-Tetrachloroacetone

Cat. No.: B15557530

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety protocols and logistical plans for the
handling and disposal of 1,1,1,3-Tetrachloroacetone. The following procedural guidance is
designed to ensure the safety of all laboratory personnel and to maintain compliance with
safety regulations.

Emergency Contact Information:
o Spill or Exposure: [Insert Designated Emergency Contact Number]
e Poison Control: 1-800-222-1222

Hazard Summary

1,1,1,3-Tetrachloroacetone is a highly toxic and corrosive chemical.[1] It is classified as fatal if
inhaled, toxic if swallowed, and causes severe skin burns and eye damage.[1] This substance
is also very toxic to aquatic life with long-lasting effects.[1]

Personal Protective Equipment (PPE)

The selection and proper use of appropriate PPE are critical to prevent exposure. All personnel
handling 1,1,1,3-Tetrachloroacetone must use the following equipment:
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PPE Category Specification

Tightly fitting safety goggles with side-shields
) conforming to EN 166 (EU) or NIOSH (US)
Eye and Face Protection _
standards. A full-face shield should also be

worn.

- Gloves: Chemical impermeable gloves are
required. While specific breakthrough times for
1,1,1,3-Tetrachloroacetone are not readily
available, gloves made of Butyl rubber or Viton
are recommended for handling chlorinated
Skin Protection solvents. Nitrile gloves may offer short-term
splash protection but should be changed
immediately upon contact. Always inspect
gloves for degradation or punctures before use.
- Protective Clothing: Wear fire/flame resistant
and impervious clothing, such as a chemically

resistant suit or apron over a lab coat.

All handling of 1,1,1,3-Tetrachloroacetone must
be conducted in a certified chemical fume hood.
If exposure limits are exceeded or there is a risk

Respiratory Protection of inhalation, a full-face respirator with an
organic vapor/acid gas cartridge is mandatory.
In emergency situations, a self-contained

breathing apparatus (SCBA) should be used.

Operational Plan: Step-by-Step Handling Procedure

1. Preparation and Engineering Controls:
e Ensure a certified chemical fume hood is operational and has adequate airflow.

» Verify that a safety shower and eyewash station are accessible and have been recently
tested.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15557530?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

» Prepare all necessary equipment and reagents before handling the chemical to minimize the
duration of the procedure.

» Use non-sparking tools and ensure all equipment is properly grounded to prevent
electrostatic discharge.[1]

2. Handling the Chemical:
e Don all required PPE before entering the designated handling area.

o Carefully open the container within the chemical fume hood, avoiding any splashing or
aerosol generation.

o Dispense the required amount of 1,1,1,3-Tetrachloroacetone using appropriate chemical-
resistant tools.

o Keep the container tightly closed when not in use.[1]
3. Post-Handling:

o Decontaminate all surfaces and equipment that may have come into contact with the
chemical.

» Properly remove and dispose of all contaminated PPE as hazardous waste.

e Wash hands and forearms thoroughly with soap and water after removing gloves.
Disposal Plan

1. Waste Segregation and Collection:

o All waste contaminated with 1,1,1,3-Tetrachloroacetone, including unused chemical,
contaminated PPE, and cleaning materials, must be collected in a designated, properly
labeled, and sealed hazardous waste container.

e The container should be made of a material compatible with chlorinated solvents.

2. Waste Disposal:
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Dispose of the hazardous waste through a licensed professional waste disposal service in
accordance with all local, state, and federal regulations.[1]

Do not dispose of 1,1,1,3-Tetrachloroacetone down the drain or with regular laboratory
trash.

. Decontamination of Empty Containers:

Empty containers must be triple-rinsed with a suitable solvent (such as acetone) in a
chemical fume hood.

The rinsate must be collected and disposed of as hazardous waste.

After triple-rinsing, the container should be punctured or otherwise rendered unusable and
disposed of according to institutional guidelines.

Emergency Procedures

Inhalation: Immediately move the affected person to fresh air. If breathing is difficult or has
stopped, provide artificial respiration and seek immediate medical attention.[1]

Skin Contact: Immediately flush the affected area with copious amounts of water for at least
15 minutes while removing contaminated clothing. Seek immediate medical attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do so. Seek immediate medical attention.[1]

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical
attention.[1]

Spill: Evacuate the area and prevent entry. Wearing appropriate PPE, contain the spill using
an inert absorbent material. Collect the absorbed material into a sealed container for
hazardous waste disposal. Ventilate the area thoroughly.

Workflow for Safe Handling of 1,1,1,3-Tetrachloroacetone
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Caption: Workflow for the safe handling of 1,1,1,3-Tetrachloroacetone from preparation to
disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b15557530?utm_src=pdf-body-img
https://www.benchchem.com/product/b15557530?utm_src=pdf-body
https://www.benchchem.com/product/b15557530?utm_src=pdf-custom-synthesis
https://www.echemi.com/sds/113-trichloroacetone-pd1707191002.html
https://www.benchchem.com/product/b15557530#personal-protective-equipment-for-handling-1-1-1-3-tetrachloroacetone
https://www.benchchem.com/product/b15557530#personal-protective-equipment-for-handling-1-1-1-3-tetrachloroacetone
https://www.benchchem.com/product/b15557530#personal-protective-equipment-for-handling-1-1-1-3-tetrachloroacetone
https://www.benchchem.com/product/b15557530#personal-protective-equipment-for-handling-1-1-1-3-tetrachloroacetone
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15557530?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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